Cas no 1313738-88-3 (3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one)

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-dimethylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its polyphenolic structure, which confers notable antioxidant and potential bioactive properties. The presence of multiple hydroxyl groups enhances its ability to scavenge free radicals, making it of interest in pharmaceutical and biochemical research. Its conjugated double-bond system allows for strong UV absorption, suggesting applications in photostability studies. The compound’s structural features, including the dihydroxyphenyl and dimethylphenyl moieties, may also facilitate interactions with biological targets, supporting investigations into enzyme inhibition or anti-inflammatory activity. Suitable for analytical and research applications, it offers a versatile scaffold for further chemical modifications.

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one structure

1313738-88-3 structure

Product Name:3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one

CAS No:1313738-88-3

MF:C₁₇H₁₆O₄

MW:284.306545257568

CID:889803

PubChem ID:56946295

Update Time:2025-10-13

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one
- (E)-3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-dimethylphenyl)prop-2-en-1-one
- Inchi： 1S/C17H16O4/c1-10-7-13(16(20)8-11(10)2)14(18)5-3-12-4-6-15(19)17(21)9-12/h3-9,19-21H,1-2H3/b5-3+
- InChI Key： YITMXMHWDSZXJQ-HWKANZROSA-N
- SMILES： OC1=CC(C)=C(C)C=C1C(/C=C/C1C=CC(=C(C=1)O)O)=O

Computed Properties

Exact Mass: 284.10485899g/mol
Monoisotopic Mass: 284.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 77.8Å²

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AE36473-1g	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-dimethylphenyl)prop-2-en-1-one	1313738-88-3		1g	$3771.00	2024-04-20

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one Related Literature

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Additional information on 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one

3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one

The compound 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one, with CAS No. 1313738-88-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and material science. This compound is characterized by its unique structure, which includes a dihydroxyphenyl group and a hydroxydimethylphenyl substituent, connected via a propenone backbone. The presence of these functional groups imparts the molecule with remarkable chemical properties and potential applications in diverse industries.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for use in pharmaceuticals and nutraceuticals. The dihydroxyphenyl moiety is known to exhibit strong radical scavenging activity, which can help mitigate oxidative stress in biological systems. Furthermore, the hydroxydimethylphenyl group contributes to the molecule's stability and solubility, enhancing its bioavailability when administered orally.

In addition to its pharmacological applications, this compound has shown potential in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing novel polymers and coatings with enhanced mechanical and thermal properties. The propenone backbone serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored functionalities.

The synthesis of 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic chemistry have enabled more efficient production methods, reducing costs and improving scalability.

From an environmental perspective, this compound demonstrates low toxicity and biodegradability under controlled conditions. These attributes make it an eco-friendly alternative to traditional chemicals in various industrial applications.

In conclusion, CAS No. 1313738-88-3, or 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxy-4,5-diMethylphenyl)prop-2-en-1-one, stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.